Cas no 2229154-61-2 (tert-butyl N-2-amino-3-(2-methylpyridin-4-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(2-methylpyridin-4-yl)propylcarbamate
• CAS No: 2229154-61-2
• MF: C₁₄H₂₃N₃O₂
• MW: 265.351323366165
• CID: 6381778
• PubChem ID: 165826366
• Update Time: 2025-06-12

tert-butyl N-2-amino-3-(2-methylpyridin-4-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(2-methylpyridin-4-yl)propylcarbamate
• tert-butyl N-[2-amino-3-(2-methylpyridin-4-yl)propyl]carbamate
• 2229154-61-2
• EN300-1898905

• Inchi： 1S/C14H23N3O2/c1-10-7-11(5-6-16-10)8-12(15)9-17-13(18)19-14(2,3)4/h5-7,12H,8-9,15H2,1-4H3,(H,17,18)
• InChI Key： WJHROQVGPAOBEC-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1C=CN=C(C)C=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.17902698g/mol
• Monoisotopic Mass: 265.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-2-amino-3-(2-methylpyridin-4-yl)propylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-3-(2-methylpyridin-4-yl)propylcarbamate (CAS No. 2229154-61-2)

The compound tert-butyl N-2-amino-3-(2-methylpyridin-4-yl)propylcarbamate (CAS No. 2229154-61-2) is a specialized organic molecule with significant relevance in pharmaceutical and biochemical research. This carbamate derivative features a 2-methylpyridin-4-yl moiety, which is often explored for its potential in drug discovery and medicinal chemistry. The presence of the tert-butyl group enhances the compound's stability, making it a valuable intermediate in synthetic pathways.

In recent years, the demand for pyridine-based compounds has surged due to their versatile applications in developing kinase inhibitors and central nervous system (CNS) therapeutics. Researchers frequently search for "tert-butyl N-2-amino-3-(2-methylpyridin-4-yl)propylcarbamate synthesis" or "CAS 2229154-61-2 applications," highlighting its growing importance. The compound's unique structure allows it to act as a building block for peptide mimetics and small-molecule drugs, aligning with trends in personalized medicine and targeted therapies.

From a synthetic perspective, tert-butyl N-2-amino-3-(2-methylpyridin-4-yl)propylcarbamate is often prepared via Boc-protection strategies, a method widely discussed in organic chemistry forums. Its carbamate functionality provides a protective group for amines, enabling selective reactions in multi-step syntheses. This aligns with the rising interest in "green chemistry alternatives" and "sustainable synthesis routes," as researchers seek eco-friendly methods to produce such intermediates.

The compound's 2-methylpyridine subunit is particularly noteworthy, as pyridine derivatives are frequently investigated for their bioisosteric properties. This has led to increased searches for "2-methylpyridin-4-yl derivatives in drug design" and "CAS 2229154-61-2 solubility," reflecting its utility in optimizing drug pharmacokinetics. Additionally, its potential role in neurodegenerative disease research has sparked interest, given the global focus on conditions like Alzheimer's and Parkinson's.

Quality control and analytical characterization of tert-butyl N-2-amino-3-(2-methylpyridin-4-yl)propylcarbamate are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed, addressing queries like "CAS 2229154-61-2 purity analysis." The compound's stability under various conditions is also a frequent topic, particularly for researchers working on long-term storage solutions for sensitive intermediates.

In summary, tert-butyl N-2-amino-3-(2-methylpyridin-4-yl)propylcarbamate (CAS No. 2229154-61-2) represents a pivotal tool in modern chemical research. Its applications span drug development, peptide chemistry, and material science, making it a subject of ongoing exploration. As the scientific community continues to prioritize structure-activity relationships and molecular optimization, this compound is poised to remain a key player in innovative research endeavors.